Cas no 2997-92-4 (2,2'-Azobis(2-methylpropionamidine) dihydrochloride)

2,2'-Azobis(2-methylpropionamidine) dihydrochloride Properties

Names and Identifiers

• 2,2'-(Diazene-1,2-diyl)bis(2-methylpropanimidamide) dihydrochloride
• 2,2'-AZOBIS-(2-AMIDINOPROPANE), 2HCL
• 2,2'-AZOBIS(2-AMIDINOPROPANE) DIHYDROCHLORIDE
• 2,2'-AZOBIS-(2-AMIDOPROPANE) HYDROCHLORIDE
• 2,2'-AZOBIS-2-METHYL-PROPANIMIDAMIDE, DIHYDROCHLORIDE
• 2,2'-AZOBIS-(2-METHYLPROPIONAMIDINE), 2HCL
• 2,2'-AZOBIS(ISOBUTYRAMIDINE) DIHYDROCHLORIDE
• AAPH
• ABAP
• ALPHA,ALPHA'-AZODIISOBUTYRAMIDINE DIHYDROCHLORIDE
• ms1
• ms1(catalyst)
• v50
• Azobis aminopropane dihydrochloride
• 2,2'-Azobis(2-methylpropionamidine) dihydrochloride
• 2,2`-Azobis(2-methylpropylamidine) dihydrochloride
• 2,2′-Azobis(2-methylpropionamidine) dihydrochloride
• 2,2'-Azobis(2-methylpropylamidine) dihydrochloride
• 2,2'-Azobis[2-methyl-propanimidamide] Dihydrochloride
• 2,2'-(3-NITROPHENYLIMINO)-DIETHANOL
• 2,2‘-Azobis(2-methylpropionamidine) dihydrochloride
• 2,2’-Azodiisobutyramidine Dihydrochloride
• 2,2-AZOBIS-(2-AMIDINOPROPANE) HCL
• 2,2'-azobis(2-methyl-2-propionamidine) dihydrochloride
• 2,2'-Azobis-amidinopropane
• 2,2'-azobisi(2-amidinopropane) hydrochloride
• 2,2'-AzodiisobutyraMidine dihydrochloride
• AIBA
• Azostarter V 50
• MS 1 (Catalyst)
• Propanimidamide, 2,2'-azobis[2-methyl-, dihydrochloride
• MS 1
• V 50
• 7381JDR72F
• 2,2'-azobis(2-methylpropionamidine)dihydrochloride
• 2,2'-azobis[2-methylpropionamidine] dihydrochloride
• 2,2'-Azobis(isobutyramidine) 2HC
• 2,2'-Azobis(isobutyramidine) dihydrochloride
• CHEBI:186632
• 2,2'-azobis(2-methyl-propionamidine)dihydrochloride
• CS-0015307
• 2,2'-azobis-(2-amidinopropane) dihydrochloride
• 2,2'-Azobis(isobutyramidine) 2HCl
• 2,2'-Azobis(2-methylpropionamidine) dihydrochloride, granular, 97%
• 2-[2-(1-CARBAMIMIDOYL-1-METHYLETHYL)DIAZEN-1-YL]-2-METHYLPROPANIMIDAMIDE DIHYDROCHLORIDE
• NCGC00095292-02
• Azobis(isobutyramidine) dihydrochloride
• 2,2'-Azobis(propane-2-carboxamidine) dihydrochloride
• CCRIS 7279
• NS00078274
• AZOBIS(ISOBUTYL)AMIDINE HYDROCHLORIDE
• 2,2'-Azobis(2-amidmopropane) dihydrochloride
• 2-[(1-amino-1-imino-2-methylpropan-2-yl)diazenyl]-2-methylpropanimidamide;dihydrochloride
• EN300-18528189
• W-106964
• SPECTRUM1505157
• SCHEMBL23508
• 2,2'-Azobis(isobutyramidine hydrochloride)
• Propionamidine, 2,2'-azobis(2-methyl-, dihydrochloride
• Propanimidamide, 2,2'-(1,2-diazenediyl)bis(2-methyl-, hydrochloride (1:2)
• 2,2-azodiisobutyramidine dihydrochloride
• EC 221-070-0
• FT-0609150
• NCGC00095292-01
• 2,2'-Azobis(2-amidinopropane) diHCl
• 2-[(E)-(2-Amino-2-imino-1,1-dimethyl-ethyl)azo]-2-methyl-propanamidine dihydrochloride
• 2,2'-azobis (2-amidinopropane) dihydrochloride
• D72505
• EINECS 221-070-0
• 2,2-azobis(2-methylpropionamidine)dihydrochloride
• MFCD00142725
• 2,2'-AZODIISOBUTYLAMIDINE DIHYDROCHLORIDE
• 2,2'-azobis(2-amidinopropane)dihydrochloride
• AKOS015845417
• Azobisisobutyramidine dihydrochloride
• LS-13563
• 2,2'-AZO-bis-2-AMINOPROPANE
• HY-Y0525
• C8H20Cl2N6
• alpha,alpha'-azodiiso-butyramidine dihydrochloride
• DTXSID3049756
• Q4596737
• NSC 668416
• AS-15431
• 2,2?-Azobis(2-methylpropionamidine) dihydrochloride
• LXEKPEMOWBOYRF-UHFFFAOYSA-N
• 2,2'-Azobis(2-methylpropionamidine)dihydrochloride(AIBA)
• 2,2'-(1,2-Diazenediyl)bis[2-methyl-propanimidamide] dihydrochloride
• alpha,alpha'-Azodiisobutyramidine dihydrochloride, purum, >=98.0% (AT)
• UNII-7381JDR72F
• 2,2-Azobis(2-amidinopropane) dihydrochloride
• 2,2'-Azobisisobutyramidinium chloride
• CHEMBL1528605
• 2,2'-azobis(2-methylpropanamidine)2HCl
• Propanimidamide, 2,2'-azobis(2-methyl-, dihydrochloride
• 2997-92-4
• 2,2'-Azobis(2-methylpropanimidamide) dihydrochloride
• 2,2'-azobis-(2-methylpropionamidine) dihydrochloride
• WAKO V-50
• 2,2'-Azobisamidinopropane dihydrochloride
• Azobisisobutyramidinium dichloride
• CCG-214560
• AKOS025243302
• 2-[(1E)-2-(1-carbamimidoyl-1-methylethyl)diazen-1-yl]-2-methylpropanimidamide dihydrochloride
• DB-068192
• 2,2\\'-Azobis(2-methylpropionamidine) dihydrochloride
• +Expand

• MDL： MFCD00142725
• InChIKey： LXEKPEMOWBOYRF-QDBORUFSSA-N
• Inchi： 1S/C8H18N6.2ClH/c1-7(2,5(9)10)13-14-8(3,4)6(11)12;;/h1-4H3,(H3,9,10)(H3,11,12);2*1H/b14-13+;;
• SMILES： Cl[H].Cl[H].N(/C(/C(=N/[H])/N([H])[H])(C([H])([H])[H])C([H])([H])[H])=N\C(/C(=N/[H])/N([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 3718854

Computed Properties

• Exact Mass: 270.11300
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 270.113
• Heavy Atom Count: 16
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: Not available
• Surface Charge: 0
• Topological Polar Surface Area: 125

Experimental Properties

• LogP: 4.07180
• PSA: 124.46000
• Boiling Point: 267ºC at 760 mmHg
• Melting Point: 175-177 °C (lit.)
• Flash Point: 115.3ºC
• Solubility: acetone, dioxane, methanol, ethanol, DMSO and water: soluble
• Color/Form: White crystals
• Stability/Shelf Life: Unstable. Sensitive to heat and light. Incompatible with strong oxidizing agents, strong acids.
• Solubility: Soluble in acetone, methanol, ethanol, dimethylformamide and water, etc
• Sensitiveness: Sensitive to light
• Density: 0.42

Related Categories

• Other Chemical Reagents